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Compound of Interest

Compound Name: Anhydroglycinol

Cat. No.: B144492 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemicals is paramount. This guide provides a comprehensive, step-by-step

procedure for the proper disposal of Anhydroglycinol, a compound that requires careful

management due to its potential hazards. Adherence to these protocols is crucial for laboratory

safety and environmental protection.

Chemical and Physical Properties
A clear understanding of a substance's properties is the first step toward safe handling and

disposal. The following table summarizes the key characteristics of Anhydroglycinol.

Property Value Reference

Molecular Formula C₁₅H₁₀O₄ [1]

Appearance White Powder Solid [2]

Melting Point 111 - 112 °C (231.8 - 233.6 °F) [2]

Hazards

Harmful if swallowed, May

damage fertility or the unborn

child.

[3]
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The following protocol outlines the necessary steps for the safe disposal of Anhydroglycinol
waste. This procedure is designed to comply with general laboratory safety standards and

hazardous waste regulations.

Step 1: Personal Protective Equipment (PPE)
Before handling Anhydroglycinol, ensure you are wearing the appropriate PPE to minimize

exposure risks.

Gloves: Wear chemical-resistant gloves. Always inspect gloves for integrity before use.[3]

Eye Protection: Use chemical safety goggles or a face shield.[2][4]

Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.[3]

Respiratory Protection: If working with the powder outside of a fume hood, a respirator may

be necessary to avoid inhalation of dust.[5]

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

compliant disposal.

Designated Waste Container: Use a dedicated, clearly labeled, and compatible container for

Anhydroglycinol waste. The container must be in good condition, with no cracks or leaks,

and have a secure lid.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name "Anhydroglycinol." The label should also indicate the associated hazards (e.g.,

"Toxic," "Reproductive Hazard").[6]

Solid Waste: Collect solid Anhydroglycinol waste, including contaminated consumables like

gloves and weighing papers, in the designated solid waste container.

Liquid Waste: If Anhydroglycinol is in a solution, collect it in a designated liquid waste

container. Do not mix with other incompatible waste streams. Liquid waste containers should

not be filled to more than 75% capacity to allow for vapor expansion.[7]
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Step 3: Storage of Hazardous Waste
Proper storage of the waste container while awaiting disposal is crucial for laboratory safety.

Secure Location: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure area, such as a satellite accumulation area or a chemical waste

storage room.[3]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Incompatible Materials: Store Anhydroglycinol waste away from strong oxidizing agents

and strong bases.[2]

Step 4: Arranging for Disposal
Anhydroglycinol waste must be disposed of through an approved hazardous waste disposal

service.

Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department

or a licensed chemical waste disposal contractor to schedule a pickup.[8][9]

Provide Information: Be prepared to provide information about the waste, including its

composition and volume.

Do Not Dispose in Regular Trash or Drain: Under no circumstances should

Anhydroglycinol or its containers be disposed of in the regular trash or poured down the

drain.[6] Empty containers must also be treated as hazardous waste and collected for

disposal.[8]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of

Anhydroglycinol.

Caption: Workflow for the safe disposal of Anhydroglycinol waste.
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This structured approach ensures that all safety and regulatory requirements are met,

protecting both laboratory personnel and the environment. Always consult your institution's

specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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